Cas no 1806269-46-4 (Methyl 2-cyano-6-formyl-3-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-cyano-6-formyl-3-(trifluoromethyl)benzoate
• CAS No: 1806269-46-4
• MF: C₁₁H₆F₃NO₃
• MW: 257.16545343399
• CID: 4949736
• Update Time: 2025-11-06

Methyl 2-cyano-6-formyl-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-formyl-3-(trifluoromethyl)benzoate

• Inchi： 1S/C11H6F3NO3/c1-18-10(17)9-6(5-16)2-3-8(7(9)4-15)11(12,13)14/h2-3,5H,1H3
• InChI Key： OYIVMUWCYYRSHK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C=O)=C(C(=O)OC)C=1C#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 385
• XLogP3: 1.8
• Topological Polar Surface Area: 67.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2-cyano-6-formyl-3-(trifluoromethyl)benzoate

Methyl 2-cyano-6-formyl-3-(trifluoromethyl)benzoate (CAS No. 1806269-46-4): An Overview of Its Properties and Applications

Methyl 2-cyano-6-formyl-3-(trifluoromethyl)benzoate (CAS No. 1806269-46-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique combination of functional groups, including a cyano group, a formyl group, and a trifluoromethyl group, exhibits a range of interesting properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials.

The chemical structure of methyl 2-cyano-6-formyl-3-(trifluoromethyl)benzoate is particularly noteworthy. The presence of the cyano group imparts significant electronic effects, while the formyl group provides a reactive site for further chemical transformations. The trifluoromethyl group, known for its strong electron-withdrawing properties, enhances the overall stability and reactivity of the molecule. These features collectively contribute to the compound's utility in diverse applications.

In recent years, methyl 2-cyano-6-formyl-3-(trifluoromethyl)benzoate has been extensively studied for its potential in drug discovery and development. One notable area of research involves its use as an intermediate in the synthesis of novel antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of inhibitors targeting viral proteases, which are crucial for viral replication. The unique combination of functional groups in methyl 2-cyano-6-formyl-3-(trifluoromethyl)benzoate allows for the design of highly specific and potent inhibitors, making it an attractive starting material for medicinal chemists.

Beyond its applications in antiviral drug discovery, methyl 2-cyano-6-formyl-3-(trifluoromethyl)benzoate has also shown promise in the field of cancer research. A recent study published in Cancer Research demonstrated that derivatives of this compound exhibit potent anticancer activity against various tumor cell lines. The mechanism of action involves the inhibition of key enzymes involved in cancer cell proliferation and survival. This finding opens up new avenues for the development of targeted cancer therapies using this versatile intermediate.

In addition to its pharmaceutical applications, methyl 2-cyano-6-formyl-3-(trifluoromethyl)benzoate has found use in materials science. The compound's unique electronic properties make it an excellent candidate for the synthesis of advanced materials with tailored optical and electronic characteristics. For example, researchers at the University of California, Berkeley have utilized this compound as a building block in the development of organic semiconductors with enhanced performance. These materials have potential applications in organic light-emitting diodes (OLEDs), solar cells, and other electronic devices.

The synthesis of methyl 2-cyano-6-formyl-3-(trifluoromethyl)benzoate is well-documented in the literature and can be achieved through various synthetic routes. One common approach involves the reaction of 3-trifluoromethylbenzaldehyde with cyanoacetic acid followed by esterification with methanol. This method provides high yields and excellent purity, making it suitable for large-scale production. Another synthetic route involves the use of transition-metal catalysis to facilitate the formation of the desired product with high regioselectivity and stereoselectivity.

The physical properties of methyl 2-cyano-6-formyl-3-(trifluoromethyl)benzoate are also important considerations for its practical applications. The compound is typically a white crystalline solid with a melting point ranging from 75 to 78°C. It is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF), but exhibits limited solubility in water. These properties make it easy to handle and process in both laboratory and industrial settings.

Safety is a critical aspect when working with any chemical compound, and methyl 2-cyano-6-formyl-3-(trifluoromethyl)benzoate is no exception. While it is not classified as a hazardous material under current regulations, appropriate safety measures should be taken during handling to prevent exposure to skin or inhalation. Personal protective equipment such as gloves and goggles should be worn, and work should be conducted in a well-ventilated area or fume hood.

In conclusion, methyl 2-cyano-6-formyl-3-(trifluoromethyl)benzoate (CAS No. 1806269-46-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique combination of functional groups makes it an invaluable intermediate in pharmaceutical synthesis, cancer research, and materials science. Ongoing research continues to uncover new applications and properties, further solidifying its importance in modern chemistry.